Cas no 1189107-64-9 (7-bromo-8-methylquinoline-2,3-dicarboxylic acid)

• Product Name: 7-bromo-8-methylquinoline-2,3-dicarboxylic acid
• CAS No: 1189107-64-9
• MF: C₁₂H₈BrNO₄
• MW: 310.100222587585
• CID: 2616114
• PubChem ID: 45599448
• Update Time: 2025-07-18

7-bromo-8-methylquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-8-methylquinoline-2,3-dicarboxylic acid
• DTXSID70670991
• MFCD12675066
• 1189107-64-9

• Inchi： 1S/C12H8BrNO4/c1-5-8(13)3-2-6-4-7(11(15)16)10(12(17)18)14-9(5)6/h2-4H,1H3,(H,15,16)(H,17,18)
• InChI Key： ARNYVJLQXSBOOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)O)=C(C(=O)O)N=C2C=1C

Computed Properties

• Exact Mass: 308.96367g/mol
• Monoisotopic Mass: 308.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.5Ų